Cas no 51885-82-6 (Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester)
51885-82-6 structure
Product Name:Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester
CAS No:51885-82-6
MF:C18H18O3
MW:282.333725452423
CID:361168
PubChem ID:975271
Update Time:2025-04-19
Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester
- methyl 4-(2,4,6-trimethylbenzoyl)benzoate
- AKOS024348421
- METHYL 4-(MESITYLCARBONYL)BENZOATE
- DTXSID80359609
- methyl 4-[(2,4,6-trimethylphenyl)carbonyl]benzoate
- 51885-82-6
-
- Inchi: 1S/C18H18O3/c1-11-9-12(2)16(13(3)10-11)17(19)14-5-7-15(8-6-14)18(20)21-4/h5-10H,1-4H3
- InChI Key: GEQGZRUBMBVXOF-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C(=O)OC)=CC=1)C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 282.12564
- Monoisotopic Mass: 282.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
51885-82-6 (Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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